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Compound of Interest

Compound Name: 5-Acenaphthenecarboxylic acid

Cat. No.: B1294503 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Acenaphthenecarboxylic Acid

Introduction
5-Acenaphthenecarboxylic acid is a synthetic organic compound with the molecular formula

C₁₃H₁₀O₂.[1][2][3] It is primarily utilized as an intermediate in organic synthesis for producing

various other compounds, including those with potential biological activity, dyes, and

pharmaceuticals.[1][4][5] Given its application in research and development, a thorough

understanding of its safety and handling protocols is paramount for the protection of laboratory

personnel and the environment. This guide provides a comprehensive overview of the safety

measures, hazard information, and handling procedures for 5-Acenaphthenecarboxylic acid.

Hazard Identification
5-Acenaphthenecarboxylic acid is classified as a hazardous substance. The primary hazards

associated with this chemical are:

Skin Irritation: Causes skin irritation upon contact.[6][7]

Serious Eye Irritation: Causes serious eye irritation.[6][7][8]

Respiratory Tract Irritation: May cause respiratory irritation if inhaled.[6][9]

Aquatic Toxicity: Very toxic to aquatic life.[8]
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GHS Hazard Statements:

H315: Causes skin irritation.[6][7][9]

H319: Causes serious eye irritation.[6][7][9]

H335: May cause respiratory irritation.[6][9]

H410: Very toxic to aquatic life with long lasting effects.[9]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 5-Acenaphthenecarboxylic acid is

provided in the table below. It is important to note that there are discrepancies in the reported

melting point across different sources.

Property Value

Molecular Formula C₁₃H₁₀O₂

Molecular Weight 198.22 g/mol

Appearance
White to pale yellow crystalline solid or powder.

[1][4][7]

Melting Point 146-148°C[1][5] or 220-223°C[1][6]

Boiling Point 417°C at 760 mmHg[6]

Flash Point 135 °C / 275 °F[8] or 185.3°C[6]

Autoignition Temperature 450 °C / 842 °F[8]

Density 1.344 g/cm³[6]

Solubility

Low solubility in water. Soluble in organic

solvents such as ethanol, acetone, and

dichloromethane.[1][4][5]
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Proper handling and storage procedures are crucial to minimize the risks associated with 5-
Acenaphthenecarboxylic acid.

Safe Handling
Handle in a well-ventilated area, preferably under a chemical fume hood.[6][10]

Avoid contact with skin, eyes, and clothing.[6][8][11]

Do not breathe dust or aerosols.[6][8][11]

Wear appropriate personal protective equipment (PPE), as detailed in Section 4.[6][11]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[6]

Wash hands thoroughly after handling.[6][8][11]

Do not eat, drink, or smoke in work areas.

Storage
Store in a tightly closed container.[6][11]

Keep in a cool, dry, and well-ventilated place.[6][10][11]

Store away from incompatible materials such as strong oxidizing agents, metals, and strong

acids.[8][10]

The storage area should be segregated from acids and bases.[12]

Exposure Controls and Personal Protection
Engineering Controls

Ensure adequate ventilation, especially in confined areas.[8][11]

Local exhaust ventilation is recommended to control airborne dust.

Eyewash stations and safety showers must be readily accessible and in close proximity to

the workstation.[8][11]
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Personal Protective Equipment (PPE)
The following PPE should be worn when handling 5-Acenaphthenecarboxylic acid:

Eye/Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[6][8][13]

Skin Protection:

Wear impervious gloves (e.g., nitrile rubber). Gloves must be inspected before use.[6][13]

Wear a lab coat or other protective clothing to prevent skin exposure.[6][8]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with a particulate filter. Respirators must be NIOSH (US) or CEN (EU)

approved.[6][11][13]
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Handling 5-Acenaphthenecarboxylic Acid

Work in a well-ventilated area
(e.g., fume hood)

Is appropriate PPE available?

Wear Eye Protection
(Goggles/Face Shield)

Wear Protective Clothing
(Lab Coat)

Wear Chemical-Resistant Gloves

Yes

STOP
Obtain required PPE

No

Is there a risk of
inhalation (dust/aerosol)?

Wear appropriate
respiratory protection

Yes

Proceed with Handling

No
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Exposure Occurs Type of Exposure?

Inhalation

Inhalation

Skin Contact
Skin

Eye Contact

Eye

Ingestion

Ingestion

Move to fresh air.
Provide oxygen or artificial respiration if needed.

Wash with soap and water for 15 min.
Remove contaminated clothing.

Rinse with water for 15 min.
Remove contact lenses.

Rinse mouth with water.
Do NOT induce vomiting.

Seek Immediate
Medical Attention
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Accidental Spill Occurs

Assess the spill size

Is the spill small and manageable?

Evacuate the area.
Contact emergency services.

No

Wear appropriate PPE
(gloves, goggles, respirator)

Yes

Contain the spill.
Avoid dust formation.

Sweep up material.
Place in a sealed container.

Decontaminate the spill area.

Dispose of waste according to
regulations.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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